5-Fluoro-2-methyl-3-nitrobenzoic acid
Overview
Description
5-Fluoro-2-methyl-3-nitrobenzoic acid is a chemical compound with the molecular formula C8H6FNO4 . It has a molecular weight of 199.14 g/mol . The IUPAC name for this compound is 5-fluoro-2-methyl-3-nitrobenzoic acid .
Synthesis Analysis
The synthesis of similar compounds involves several steps. Starting from o-methylphenol, a nitration reaction is carried out to selectively generate a key intermediate 2-methyl-6-nitrophenol. This is followed by hydroxyl chlorination to generate 2-chloro-3-nitrotoluene. Then, a fluorination reaction is performed to generate 2-fluoro-3-nitrotoluene. Finally, the methyl group is oxidized under the action of an oxidant to generate 2-fluoro-3-nitrobenzoic acid .Molecular Structure Analysis
The molecular structure of 5-Fluoro-2-methyl-3-nitrobenzoic acid can be represented by the InChI code: 1S/C8H6FNO4/c1-4-6(8(11)12)2-5(9)3-7(4)10(13)14/h2-3H,1H3,(H,11,12) .Chemical Reactions Analysis
The nitro group in the compound can participate in various reactions. For instance, nitro compounds can react with aldehydes, isonitriles, and a primary amine tethered to a Boc-protected internal amino or hydroxyl nucleophile to afford the Ugi product .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It has a topological polar surface area of 83.1 Ų . The XLogP3-AA value, which is a measure of the compound’s lipophilicity, is 1.7 .Scientific Research Applications
Heterocyclic Compound Synthesis
5-Fluoro-2-methyl-3-nitrobenzoic acid and similar compounds have been utilized as precursors in the synthesis of various heterocyclic scaffolds. For instance, 4-Chloro-2-fluoro-5-nitrobenzoic acid has been identified as a versatile building block in solid-phase synthesis for creating a wide array of nitrogenous heterocycles, including benzimidazoles, benzotriazoles, and quinoxalinones. This highlights the compound's utility in drug discovery and development due to the pharmacological significance of these heterocycles (Křupková, Funk, Soural, & Hlaváč, 2013).
Synthesis of Guanine-Mimetic Libraries
The role of 5-Fluoro-2-nitrobenzoic acid extends into the synthesis of guanine-mimetic libraries, indicating its application in the development of compounds that can mimic guanine, one of the four main nucleobases found in DNA. This application is crucial in studying protein interactions and potential therapeutic targets, showcasing the broad utility of fluoro-nitrobenzoic acids in molecular biology and pharmacology (Miller & Mitchison, 2004).
Peptidomimetics
Compounds like 5-Fluoro-2-methyl-3-nitrobenzoic acid are instrumental in the creation of peptidomimetics. Research involving various 2-fluoro-5-nitrobenzoic acids has led to the synthesis of sulfones and sulfoxides that mimic β-turn structures in peptides, demonstrating their potential in designing molecules that can imitate peptide functions, an important aspect in therapeutic development (Jiang & Burgess, 2002).
Crystallography and Electronic Structure
A study on benzoic acid derivatives, including 5-bromo-2-methyl benzoic acid, has contributed to understanding the crystal structures, electronic structures, and molecular electrostatic potentials of these compounds. Such research aids in deciphering the physical and chemical properties that make these compounds suitable for various applications in material science and organic chemistry (Pramanik, Dey, & Mukherjee, 2019).
Synthesis of Amino Derivatives
5-Fluoro-2-methyl-3-nitrobenzoic acid-related compounds have been utilized in the synthesis of amino derivatives, highlighting their role in creating building blocks for further chemical reactions. For example, the synthesis of 4-amino-2-fluoro-N-methyl-benzamide from 2-Fluoro-4-nitrobenzoic acid showcases the utility of fluoro-nitrobenzoic acids in producing intermediates for pharmaceuticals and chemical research (Xu, Xu, & Zhu, 2013).
Mechanism of Action
Target of Action
It has been used in the synthesis of novel quinazolinones, which are potential inhibitors of p38α mitogen-activated protein kinase (mapk) . MAPKs play a crucial role in cellular signaling pathways, regulating cell growth, differentiation, and stress responses.
Mode of Action
It’s known that nitrobenzoic acid derivatives can participate in various chemical reactions, such as suzuki–miyaura cross-coupling , which is a widely-applied transition metal catalyzed carbon–carbon bond-forming reaction. This reaction is known for its mild and functional group tolerant conditions, making it a valuable tool in organic synthesis .
Biochemical Pathways
As a nitrobenzoic acid derivative, it may be involved in various organic reactions, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the molecular structure of the compound, potentially affecting various biochemical pathways.
Pharmacokinetics
Factors such as lipophilicity and water solubility can influence the compound’s bioavailability .
Result of Action
Its use in the synthesis of potential inhibitors of p38α mapk suggests that it may have an impact on cellular signaling pathways .
Safety and Hazards
properties
IUPAC Name |
5-fluoro-2-methyl-3-nitrobenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6FNO4/c1-4-6(8(11)12)2-5(9)3-7(4)10(13)14/h2-3H,1H3,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMZCBPLTJBYJHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1[N+](=O)[O-])F)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6FNO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80591941 | |
Record name | 5-Fluoro-2-methyl-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80591941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-methyl-3-nitrobenzoic acid | |
CAS RN |
850462-64-5 | |
Record name | 5-Fluoro-2-methyl-3-nitrobenzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=850462-64-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Fluoro-2-methyl-3-nitrobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80591941 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Fluoro-2-methyl-3-nitrobenzoic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Feasible Synthetic Routes
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